6-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[4-(2,6-dimethylpyrimidin-4-yl)oxypiperidine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C16H19N5O3/c1-10-9-15(18-11(2)17-10)24-12-5-7-21(8-6-12)16(23)13-3-4-14(22)20-19-13/h3-4,9,12H,5-8H2,1-2H3,(H,20,22)
• InChI Key: AUGXUWQBZBJBSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=NNC(=O)C=C3
• Molecular Formula: C16H19N5O3
• Molecular Weight: 329.35 g/mol

Description

6-(4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidine-1-carbonyl)pyridazin-3(2H)-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Piperazinyl Oxazolidinone Antibacterial Agents

This research highlights the antibacterial properties of a series of piperazinyl oxazolidinones, which include compounds related to the chemical structure . These compounds exhibit promising in vivo potency against S. aureus, similar to linezolid, a known antibacterial agent (Tucker et al., 1998).

Antimicrobial Activity of Pyrimidine Carbonitrile Derivatives

This study involves the synthesis and evaluation of various pyrimidine carbonitrile derivatives for antimicrobial activity. The findings suggest that compounds similar to our chemical of interest have the potential to induce bacterial cell membrane rupture and disintegration (Bhat & Begum, 2021).

Anticonvulsant Drug Properties

Research on crystal structures of anticonvulsant compounds, including those with pyridazine, triazine, and pyrimidine structures, suggests significant insights into the structural and electronic properties of these compounds, which may relate to the chemical (Georges et al., 1989).

Antiproliferative Activity Against Cancer Cell Lines

A study on the synthesis of pyrido[1,2-a]pyrimidin-4-one derivatives and their antiproliferative effects against various human cancer cell lines. Compounds in this category showed significant activity, highlighting potential applications in cancer research (Mallesha et al., 2012).